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Compound of Interest

Compound Name: DXR-IN-3

Cat. No.: B15580434

DXR3 Raman Spectrometer Technical Support
Center

This technical support center provides troubleshooting guides and frequently asked questions
(FAQs) to help researchers, scientists, and drug development professionals resolve common
error messages and issues encountered with the DXR3 Raman spectrometer.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides
Error Message: "Performance Verification fails."

Question: What should | do if the Performance Verification (PV) test fails?

Answer: A failed Performance Verification test indicates that the instrument is not meeting its
specified performance standards. This can be due to several factors related to wavelength
accuracy or image resolution.

Troubleshooting Steps:

e Focus: The most common cause of PV failure is incorrect focus. Carefully re-run the PV test,
ensuring the alignment/calibration tool pinhole is correctly in focus.[1]
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e Wavelength Accuracy: If a wavelength accuracy test fails, it suggests a need for realignment
and recalibration.

o Perform an alignment and calibration of the installed laser set.[1]
o After successful alignment and calibration, rerun the PV test.

o If the wavelength accuracy test fails again, it may indicate a more significant issue. Please
contact technical support.[1]

e Image Resolution: If the image resolution test fails, and you have already ensured correct
focus, please contact technical support for further assistance.[1]

Troubleshooting Workflow: Performance Verification Failure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

» 1. management.apcresearch.org [management.apcresearch.org]

« To cite this document: BenchChem. [Troubleshooting common error messages on the DXR3
Raman]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15580434#troubleshooting-common-error-
messages-on-the-dxr3-raman]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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